N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-2-methoxy-5-methyl-N-phenylbenzenesulfonamide

• IUPAC Name: N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-2-methoxy-5-methyl-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C28H32N2O4S/c1-22-13-14-26(34-2)27(19-22)35(32,33)30(25-11-7-4-8-12-25)21-28(31)29-17-15-24(16-18-29)20-23-9-5-3-6-10-23/h3-14,19,24H,15-18,20-21H2,1-2H3
• InChI Key: HKIGBRJUOSAMQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)N(CC(=O)N2CCC(CC2)CC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C28H32N2O4S
• Molecular Weight: 492.6 g/mol

Description

Sulfonamides are a class of organic compounds widely recognized for their diverse pharmacological applications, including antitumor, antimicrobial, and anti-inflammatory activities. They contain the functional group -SO2NH2 and are characterized by their sulfur, oxygen, and amine components. Research has focused on exploring their chemical diversity, biological activities, and mechanism of action, leading to the development of various derivatives with enhanced efficacy and selectivity.

Synthesis Analysis

Synthesis of sulfonamides often involves the reaction of sulfonyl chlorides with amines or ammonia. For example, the synthesis of N-phenyl-4-methoxy-3-piperazin-1-ylbenzenesulfonamides as selective 5-HT6 antagonists involves such reactions, highlighting the versatility and adaptability of sulfonamide chemistry for generating compounds with significant biological activities (Bromidge et al., 2001).

Molecular Structure Analysis

The molecular structure of sulfonamides can significantly influence their biological activity. Crystal structure analysis of sulfonamides, such as 4-methoxy-N-(4-methylphenyl)benzenesulfonamide, reveals how intermolecular interactions, including hydrogen bonding and π-π stacking, contribute to their stability and reactivity. These structural insights are crucial for understanding the interaction of sulfonamides with biological targets (Rodrigues et al., 2015).

Chemical Reactions and Properties

Sulfonamides can undergo various chemical reactions, including sulfonation, nitration, and alkylation, which modify their chemical properties and therapeutic potential. For instance, N-(4-Methoxyphenyl)benzenesulfonamide's crystal structure analysis indicates intermolecular N—H⋯O hydrogen bonding, suggesting its reactivity and potential for further chemical modifications (Ibrahim et al., 2011).

Future Directions

The future directions for research on this compound would likely depend on its specific properties and potential applications. Benzylpiperidine derivatives are a significant area of research in the pharmaceutical industry, and there may be potential for new discoveries and applications.